Cas no 1214351-44-6 (Ethyl 2-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 2-(trifluoromethyl)isonicotinate
• CAS No: 1214351-44-6
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 1038819
• PubChem ID: 46311440
• Update Time: 2025-05-21

Ethyl 2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(trifluoromethyl)isonicotinate
• 2-trifluoromethylisonicotinic acid ethyl ester
• Ethyl 2-(trifluoromethyl)isonicotite
• ethyl 2-(trifluoromethyl)pyridine-4-carboxylate
• Ethyl2-(trifluoromethyl)isonicotinate
• DA-25628
• DTXSID90673282
• ethyl 2-(trifluoromethyl)-4-pyridinecarboxylate
• DDCHYZRDWLPNRF-UHFFFAOYSA-N
• SCHEMBL15720401
• 1214351-44-6
• CS-0442619
• SB13753
• AMY3209

• MDL： MFCD14698298
• Inchi： 1S/C9H8F3NO2/c1-2-15-8(14)6-3-4-13-7(5-6)9(10,11)12/h3-5H,2H2,1H3
• InChI Key： DDCHYZRDWLPNRF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=CN=1)(F)F

Computed Properties

• Exact Mass: 219.05100
• Monoisotopic Mass: 219.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 2.27710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 2-(trifluoromethyl)isonicotinate

Ethyl 2-(trifluoromethyl)isonicotinate (CAS No. 1214351-44-6): A Comprehensive Overview

Ethyl 2-(trifluoromethyl)isonicotinate, identified by its CAS number CAS No. 1214351-44-6, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the class of carboxylic esters and features a unique trifluoromethyl group, which imparts distinct chemical properties and biological activities. The isonicotinate moiety further enhances its utility in synthetic chemistry and drug development.

The trifluoromethyl group is a key structural feature that influences the reactivity and selectivity of Ethyl 2-(trifluoromethyl)isonicotinate. This group is known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes make it a valuable building block in the synthesis of novel therapeutic agents.

In recent years, Ethyl 2-(trifluoromethyl)isonicotinate has garnered attention in the development of innovative pharmaceuticals. Its incorporation into molecular frameworks has led to the discovery of compounds with enhanced efficacy and reduced side effects. For instance, researchers have explored its use in designing inhibitors targeting various enzymes involved in metabolic pathways. The presence of the trifluoromethyl group has been particularly effective in improving the bioavailability and duration of action of these inhibitors.

The isonicotinate core of Ethyl 2-(trifluoromethyl)isonicotinate is also noteworthy for its role in medicinal chemistry. Isonicotinates are well-known for their biological activity, particularly in the context of antiviral and antibacterial agents. The structural motif is found in several approved drugs, highlighting its importance as a pharmacophore. By modifying the substituents around the isonicotinate ring, scientists can fine-tune the properties of Ethyl 2-(trifluoromethyl)isonicotinate to meet specific therapeutic needs.

Recent studies have demonstrated the utility of Ethyl 2-(trifluoromethyl)isonicotinate in the synthesis of fluorinated heterocycles, which are increasingly recognized for their potential in drug discovery. These heterocycles exhibit improved solubility, better cell penetration, and enhanced interaction with biological targets compared to their non-fluorinated counterparts. The trifluoromethyl group plays a crucial role in these properties by influencing electronic distribution and steric hindrance.

The agrochemical industry has also benefited from the use of Ethyl 2-(trifluoromethyl)isonicotinate. Its incorporation into pesticide formulations has led to the development of more effective and environmentally friendly products. The trifluoromethyl group contributes to the stability and bioactivity of these compounds, ensuring prolonged efficacy against pests while minimizing ecological impact.

In conclusion, Ethyl 2-(trifluoromethyl)isonicotinate (CAS No. 1214351-44-6) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable tool for synthetic chemists and drug developers seeking to create innovative therapeutics. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.